Cas no 301160-15-6 (1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol)

• Product Name: 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol
• CAS No: 301160-15-6
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 6431237
• PubChem ID: 2855383
• Update Time: 2025-06-08

1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol
• Z56776165
• SR-01000403891-1
• CHEMBL1477694
• HMS2443A03
• Oprea1_501265
• 1-carbazol-9-yl-3-(2-methylbenzimidazol-1-yl)propan-2-ol
• 1-Carbazol-9-yl-3-(2-methyl-benzoimidazol-1-yl)-propan-2-ol
• Opera_ID_1809
• BDBM50249579
• SMR000115993
• Oprea1_514223
• AKOS000631210
• 301160-15-6
• SCHEMBL16603962
• SR-01000403891
• MLS000525519
• 1-(9H-CARBAZOL-9-YL)-3-(2-METHYL-1H-1,3-BENZIMIDAZOL-1-YL)-2-PROPANOL
• AKOS016316570
• BRD-A40927744-001-17-8
• EN300-18210097
• 9H-Carbazole-9-ethanol, α-[(2-methyl-1H-benzimidazol-1-yl)methyl]-
• 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiaz ol-1-yl)propan-2-ol
• STK926914
• 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-benzimidazol-1-yl)propan-2-ol

• Inchi： 1S/C23H21N3O/c1-16-24-20-10-4-7-13-23(20)25(16)14-17(27)15-26-21-11-5-2-8-18(21)19-9-3-6-12-22(19)26/h2-13,17,27H,14-15H2,1H3
• InChI Key： JPPYNSLIOBRLRO-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)C2=C1C=CC=C2)C(O)CN1C(C)=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 355.168462302g/mol
• Monoisotopic Mass: 355.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43Ų

Additional information on 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol

Professional Introduction to 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol (CAS No. 301160-15-6)

1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 301160-15-6, represents a fascinating intersection of structural complexity and potential therapeutic applications. The molecular framework of this compound incorporates key heterocyclic moieties, including a carbazole core and a 2-methyl-1H-1,3-benzodiazole substituent, which are known for their diverse biological activities. Such structural motifs have been extensively studied for their roles in modulating various biological pathways, making this compound a promising candidate for further exploration in drug discovery.

The carbazole moiety, characterized by its aromatic structure and electron-rich nature, is frequently encountered in natural products and pharmacologically active molecules. Its ability to interact with biological targets through π-stacking and hydrophobic interactions has been leveraged in the design of bioactive compounds. In contrast, the 2-methyl-1H-1,3-benzodiazole component introduces a different layer of biological functionality, often associated with sedative and anxiolytic properties. The combination of these two structural elements in 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propan-2-ol suggests a multifaceted pharmacological profile that warrants thorough investigation.

Recent advancements in computational chemistry and molecular modeling have provided powerful tools for predicting the biological behavior of complex molecules like 1-(9H-carbazol-9-yl)-3-(2-methyl-1H-1,3-benzodiazol-1-y)propan -2 -ol. These techniques have enabled researchers to simulate interactions with potential target proteins and assess binding affinities with high precision. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such activities are of great interest in the development of novel anti-inflammatory agents.

The synthesis of 1-(9H-carbazol -9 -yl)-3-(2-methyl -1 H -1 ,3 -benzodiaz ol -1 -y l)propan -2 -ol presents unique challenges due to the complexity of its molecular architecture. The integration of the carbazole and benzodiazole moieties requires precise synthetic methodologies to ensure optimal regioselectivity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic system, while protecting group strategies have been utilized to safeguard reactive functional groups during synthetic transformations. The development of efficient synthetic routes is crucial for scaling up production and conducting comprehensive biological evaluations.

In vitro studies have begun to elucidate the pharmacological profile of 1-(9H-carbazol -9 -yl)-3-(2-methyl -1 H -1 ,3 -benzodiaz ol -1 -y l)propan -2 -ol . Initial assays suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin (5-HT) and GABA receptors, which are implicated in mood regulation and anxiety disorders. These findings align with the known pharmacological effects of carbazole derivatives and benzodiazole analogs. Further investigations are underway to characterize its receptor binding kinetics and explore potential therapeutic applications in central nervous system disorders.

The role of molecular diversity in drug discovery cannot be overstated, and compounds like 1-(9H-carbazol -9 -yl)-3-(2-methyl -1 H -1 ,3 -benzodiaz ol -1 -y l)propan -2 -ol exemplify this principle. By combining distinct pharmacophoric elements from different chemical scaffolds, researchers can generate novel compounds with tailored biological activities. This approach has led to the identification of several lead compounds that have advanced into clinical development phases. The continued exploration of such hybrid molecules holds great promise for addressing unmet medical needs.

As our understanding of complex biological systems grows, so does the demand for sophisticated chemical tools to modulate these systems effectively. 1-(9H-carbazol -9 -yl)-3-(2-methyl -1 H -1 ,3 -benzodiaz ol -1 y l)propan 2 ol represents a significant step forward in this direction. Its unique structural features and preliminary pharmacological data make it a compelling subject for further research. Future studies will focus on optimizing its chemical properties, refining synthetic methodologies, and conducting extensive preclinical evaluations to assess its safety and efficacy.

The integration of interdisciplinary approaches is essential for maximizing the potential of compounds like 1-(9H-carbazol 9 yl)-3( ( 2 methyl 11 H 11 ,13 benzodiaz01 13 yl ) ) propan21 ol . Collaboration between chemists, biologists, pharmacologists, and computer scientists will be instrumental in unraveling its full therapeutic potential. By leveraging cutting-edge technologies and adopting innovative research strategies, the scientific community can harness the power of this compound to develop novel treatments for a wide range of diseases.

In conclusion, 30116015−6 serves as more than just an identifier; it symbolizes a beacon of hope in pharmaceutical innovation. Through meticulous research and collaborative efforts, 31( (carbaz01 −y l ) ) propan21 ol continues to pave the way for groundbreaking discoveries that could transform healthcare outcomes worldwide.